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Compound of Interest

Compound Name: 4,7-Difluoro-2H-indol-2-one
CAS No.: 247564-58-5
Cat. No.: B3255007
Get Quote
. J

Introduction & Chemical Profile

4,7-Difluoro-2H-indol-2-one (also known as 4,7-Difluorooxindole or 4,7-Difluoroindolin-2-one)
is a fluorinated heterocyclic building block used frequently in medicinal chemistry for
synthesizing bioactive scaffolds. Its disposal requires specific attention due to the stability of
the Carbon-Fluorine (C-F) bond and the potential for generating toxic Hydrogen Fluoride (HF)
gas during thermal decomposition.

Chemical Identity Table
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Property Detail

CAS Number 247564-58-5

IUPAC Name 4,7-Difluoro-1,3-dihydro-2H-indol-2-one
Molecular Formula CsHsF2NO

Molecular Weight 169.13 g/mol

Physical State Solid (Off-white to pale brown powder)

N Soluble in DMSO, Methanol; Low solubility in
Solubility .
water

Hazard Identification & Classification

Before disposal, the waste stream must be accurately classified. This compound is generally
classified as an Irritant and Harmful by Ingestion.

GHS Classification Hazard Statement Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Serious Eye Damage H319 1]

_ May cause respiratory
STOT - Single Exposure H335 T
irritation.[1]

Critical Safety Note: While the compound itself is stable, thermal decomposition (e.g., during
unmonitored incineration) releases Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).

Standard lab incineration without scrubbing is prohibited.
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Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Segregation prevents dangerous cross-reactions and
ensures the waste stream is accepted by disposal facilities.

Segregation Protocols

 Isolate from Oxidizers: Do not mix with strong oxidizing agents (e.g., nitric acid, perchlorates)
in waste containers. The amide functionality can react vigorously.

« |solate from Bases: Avoid mixing with strong bases, which can deprotonate the amide
nitrogen, potentially altering solubility or reactivity.

o Fluorinated Waste Stream: Label clearly as "Halogenated Organic Solid". Do not mix with
non-halogenated solvents if possible, as this increases the cost and complexity of
downstream incineration.

Packaging Requirements

e Solids: Double-bag in high-density polyethylene (HDPE) bags or place in a wide-mouth
HDPE jar.

e Solutions: Collect in glass or HDPE carboys. Do not use metal containers (aluminum/steel)
for long-term storage of fluorinated waste solutions, as potential degradation to HF can
corrode the container.

Disposal Workflows (Decision Tree)

The following diagram outlines the decision logic for disposing of 4,7-Difluoro-2H-indol-2-one
based on the state of matter and quantity.
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Waste Generation
(4,7-Difluoro-2H-indol-2-one)

Determine Physical State

Solid Waste Liquid Waste
(Powder, Contaminated PPE) (Dissolved in Solvent)

Is Solvent Halogenated?

Yes (e.g., DCM) No (e.g., MeOH)

I
: Package in HDPE/Glass
| Label: 'Toxic Solid, Organic, Fluorinated'
I

Stream A: Halogenated Solvents Stream B: Non-Halogenated Solvents
(DCM, Chloroform mix) (DMSO, Methanol mix)

Must still be treated as
Halogenated due to Solute

High-Temp Incineration
(>1100°C) with HF Scrubber

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and routing 4,7-Difluoro-2H-indol-2-one waste
streams. Note that even non-halogenated solvents containing this solute must be treated as
halogenated waste.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Spills)

Applicability: Expired stock, spill cleanup residues, contaminated gloves/wipes.

o Containment: Transfer solid material into a wide-mouth jar (HDPE preferred) or a heavy-duty
hazardous waste bag.

» Labeling: Affix a hazardous waste label.
o Constituents: "4,7-Difluoro-2H-indol-2-one (Solid)"
o Hazards: "Toxic, Irritant"[1]

o Spill Cleanup (If applicable):

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a P95/N95 dust mask if
powder is fine.

o Action: Dampen a paper towel with water (to prevent dust generation) and wipe up the
powder. Place all wipes into the solid waste container.

o Decontamination: Clean the surface with a mild detergent and water.
» Final Disposal: Transfer to the facility's High-Temperature Incineration stream.

o Scientific Rationale: Standard landfilling is not recommended for fluorinated organics due
to potential leaching and environmental persistence (PFAS-like concerns, though this
specific molecule is not a PFAS, the C-F bond stability warrants destruction).

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, HPLC waste, reaction solvents.
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o Classification: Even if the solvent is methanol or ethyl acetate (non-halogenated), the

presence of 4,7-difluorooxindole renders the entire mixture a Halogenated Organic Waste.

o Container: Use a safety solvent can or glass bottle. Do not fill >90% to allow for thermal

expansion.

e Labeling:

o Check the "Halogenated" box on your institution's waste tag.

o List all solvents (e.g., "Methanol 95%, 4,7-Difluoroindolin-2-one 5%").

» Disposal Path: This stream must be sent to a fuel blending facility or incinerator equipped

with flue gas scrubbing (calcium or sodium-based scrubbers) to capture the HF gas

generated during combustion.

Regulatory Compliance & Waste Codes

Compliance depends on your region. The following codes are generally applicable for

halogenated organic solids/liquids.

Regulation

Code | Classification

Notes

US EPA (RCRA)

None Specific (P/U List)

Not explicitly listed. Use D002
if pH < 2 (unlikely). Otherwise,
classify as Ignitable (D001) if
in flammable solvent, or

generic toxic waste.

"Organic halogenated

EU Waste Code (EWC) 07 01 03 solvents, washing liquids and
mother liquors.”
"Laboratory chemicals
consisting of or containing
EU Waste Code (Solid) 16 05 06 hazardous substances,

including mixtures of laboratory

chemicals."”
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Important Note on Incineration: The destruction of fluorinated compounds requires
temperatures exceeding 1,100°C (2,000°F) with a residence time of at least 2 seconds to
ensure complete mineralization of the C-F bond. Facilities must have wet scrubbers (using
Ca(OH)2 or NaOH) to neutralize the resulting HF gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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